Cas no 1401419-88-2 (Pterisolic acid D)

• Product Name: Pterisolic acid D
• CAS No: 1401419-88-2
• Molecular Formula: C₂₀H₃₀O₅
• Molecular Weight: 313.35643
• CID: 1080904
• PubChem ID: 53238560

Pterisolic acid D Properties

Names and Identifiers

• Pterisolic acid D
• [ "" ]
• DTXSID101222406
• 1401419-88-2
• Kauran-18-oic acid, 6,9-dihydroxy-15-oxo-, (4alpha,6beta)-
• FS-9494
• AKOS032961918
• (1S,3R,4S,5R,9R,10R,13R,14R)-3,10-dihydroxy-5,9,14-trimethyl-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• (4alpha,6beta)-6,9-Dihydroxy-15-oxokauran-18-oic acid

• InChIKey： JSIHLPUZVXXTHU-VDRBZVAGSA-N
• Inchi： InChI=1S/C20H30O5/c1-11-12-5-8-20(25)18(3)7-4-6-17(2,16(23)24)14(18)13(21)10-19(20,9-12)15(11)22/h11-14,21,25H,4-10H2,1-3H3,(H,23,24)/t11-,12-,13-,14-,17-,18-,19-,20-/m1/s1
• SMILES： C[C@@H]1[C@@H]2CC[C@]3([C@@]4(CCC[C@@]([C@H]4[C@@H](C[C@]3(C2)C1=O)O)(C)C(=O)O)C)O

Computed Properties

• Exact Mass: 350.20900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 350.20932405g/mol
• Heavy Atom Count: 25
• Complexity: 646
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• LogP: 2.38470
• PSA: 94.83000
• Boiling Point: 539.0±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Flash Point: 293.8±26.6 °C
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• Color/Form: Cryst.
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids